![molecular formula C16H20N6O2 B5548250 N-{[4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl]methyl}-N,6-dimethylimidazo[1,2-a]pyridine-2-carboxamide](/img/structure/B5548250.png)
N-{[4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl]methyl}-N,6-dimethylimidazo[1,2-a]pyridine-2-carboxamide
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Description
Synthesis Analysis
The synthesis of related imidazo[1,2-a]pyridine derivatives involves multiple steps, starting from basic carbazole or pyrazole precursors. For example, starting from 2-(2-aminoethyl)-6-methoxy-1-methylcarbazole, through a series of reactions, various carboxamides were obtained, which upon demethylation provided compounds with high cytotoxicity towards cultured cells, indicating the complex synthesis routes these compounds can involve (Jasztold-Howorko et al., 1994).
Molecular Structure Analysis
Imidazo[1,2-a]pyridine derivatives exhibit diverse molecular structures with significant implications on their physical and chemical properties. For example, the crystal structure and Hirshfeld surface analysis of two imidazo[1,2-a]pyridine derivatives showed the inclination of phenyl rings to the mean planes of the imidazole rings, indicating the structural variability within this class of compounds (Dhanalakshmi et al., 2018).
Chemical Reactions and Properties
Imidazo[1,2-a]pyridines undergo various chemical reactions, demonstrating their reactivity and potential for functionalization. For instance, the synthesis of N-alkylated 1,2,4-triazoles based on imidazo[1,2-a]pyridine precursors illustrates the compound's versatility in forming new chemical structures with different properties and potential applications (El-Essawy & Rady, 2011).
Physical Properties Analysis
The physical properties of imidazo[1,2-a]pyridine derivatives, such as solubility, melting points, and crystallinity, are crucial for their practical applications. These properties are influenced by the molecular structure and substituents present in the compound. However, detailed physical properties specific to N-{[4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl]methyl}-N,6-dimethylimidazo[1,2-a]pyridine-2-carboxamide were not directly found in the available literature.
Chemical Properties Analysis
The chemical properties, such as reactivity with other compounds, stability under various conditions, and susceptibility to hydrolysis, oxidation, or reduction, are essential for understanding the behavior of imidazo[1,2-a]pyridine derivatives. The broad range of reactions these compounds can undergo, including N-demethylation and complexation with metals, underscores their chemical versatility (Skibba et al., 1970).
Scientific Research Applications
Synthesis and Biological Activity
Novel Heterocyclic Compounds
Research has led to the synthesis of novel heterocyclic compounds derived from specific chemical structures similar to N-{[4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl]methyl}-N,6-dimethylimidazo[1,2-a]pyridine-2-carboxamide. These compounds were investigated for their anti-inflammatory and analgesic activities, showing significant potential in medical research. Their chemical structures were confirmed through various spectral analyses, highlighting their complexity and potential for further development (Abu‐Hashem et al., 2020).
Antituberculosis Activity
Compounds structurally related to the mentioned chemical have been synthesized and evaluated for their effectiveness against tuberculosis strains, including multi-drug and extensive drug-resistant strains. This research showcases the compound's potential as a backbone for developing new antituberculosis agents with promising selective potency and pharmacokinetics (Moraski et al., 2011).
Chemical Synthesis and Characterization
Novel Synthesis Methods
Studies have also focused on novel synthesis methods of compounds containing elements of this compound. These methods aim to enhance the efficiency and yield of such compounds, offering insights into more sustainable and cost-effective production techniques (Lee, 2007).
Complexation and Structural Character
The complexation properties of compounds related to this compound with lanthanides have been explored. This research provides valuable information on how these compounds interact with metal ions, which is crucial for understanding their potential applications in materials science and coordination chemistry (Kobayashi et al., 2019).
properties
IUPAC Name |
N-[[4-(2-methoxyethyl)-1,2,4-triazol-3-yl]methyl]-N,6-dimethylimidazo[1,2-a]pyridine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N6O2/c1-12-4-5-14-18-13(9-22(14)8-12)16(23)20(2)10-15-19-17-11-21(15)6-7-24-3/h4-5,8-9,11H,6-7,10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UCJBMRFMDJHQQN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN2C=C(N=C2C=C1)C(=O)N(C)CC3=NN=CN3CCOC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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